Cas no 392317-89-4 (ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate)

• Product Name: ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate
• CAS No: 392317-89-4
• MF: C₁₀H₁₃N₃O₃S₂
• MW: 287.35851931572
• CID: 6293168
• PubChem ID: 4572584
• Update Time: 2025-05-21

ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate
• AB00684288-01
• SR-01000006076
• AKOS024577465
• Oprea1_437976
• ethyl 2-[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
• ethyl 2-((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• F0417-2042
• 392317-89-4
• SR-01000006076-1
• ethyl 2-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetate

• Inchi： 1S/C10H13N3O3S2/c1-2-16-7(14)5-17-10-13-12-9(18-10)11-8(15)6-3-4-6/h6H,2-5H2,1H3,(H,11,12,15)
• InChI Key： QOOVXFFPXLWENW-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1CC1)=O)SCC(=O)OCC

Computed Properties

• Exact Mass: 287.03983363g/mol
• Monoisotopic Mass: 287.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 135Ų

Additional information on ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate

Ethyl 2-(5-Cyclopropaneamido-1,3,4-Thiadiazol-2-Yl)Sulfanylacetate: A Comprehensive Overview

Ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate (CAS No. 392317-89-4) is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiadiazole ring and a cyclopropylamido group. The presence of these functional groups imparts distinctive chemical properties that make it a promising candidate for various applications.

The thiadiazole ring in ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate is known for its stability and reactivity. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel polymers with enhanced thermal stability and mechanical properties. The cyclopropylamido group further enhances the compound's versatility by introducing additional reactivity and functionality.

One of the most exciting developments involving this compound is its application in drug discovery. Ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate has been identified as a potential lead compound in the search for new anti-cancer agents. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. This finding has sparked further research into its mechanism of action and potential for clinical development.

In addition to its pharmaceutical applications, ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate has shown promise in the field of agrochemicals. Recent research has focused on its potential as a herbicide or fungicide. Its ability to selectively target plant pathogens while minimizing harm to crops makes it an attractive candidate for sustainable agricultural practices.

The synthesis of ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. These advancements have made the compound more accessible for large-scale production and industrial applications.

Looking ahead, ethyl 2-(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylacetate holds immense potential for further exploration in various scientific domains. Its unique chemical structure and versatile functional groups make it an ideal candidate for innovative research projects. As scientists continue to uncover its properties and applications, this compound is expected to play a pivotal role in driving advancements in chemistry and related fields.